Cas no 100033-12-3 (1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester)
100033-12-3 structure
Product Name:1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester
CAS No:100033-12-3
MF:C11H10BrN3O2
MW:296.120001316071
CID:223681
PubChem ID:180759
Update Time:2025-04-19
1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester
- ethyl 2-(7-bromo-1,2,4-benzotriazin-3-yl)acetate
- 100033-12-3
- 1,2,4-Benzotriazine-3-acetic acid, 7-bromo-, ethyl ester
- AKOS024385052
- DTXSID60142879
-
- Inchi: 1S/C11H10BrN3O2/c1-2-17-11(16)6-10-13-8-4-3-7(12)5-9(8)14-15-10/h3-5H,2,6H2,1H3
- InChI Key: KBMQAIJZUIFGPE-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=NN=C(CC(=O)OCC)N=2
Computed Properties
- Exact Mass: 294.9957
- Monoisotopic Mass: 294.996
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 65Ų
Experimental Properties
- Density: 1.569
- Boiling Point: 432.3°C at 760 mmHg
- Flash Point: 215.2°C
- Refractive Index: 1.624
- PSA: 64.97
- LogP: 1.89290
1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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